Cas no 54024-12-3 (11-Methylenelynestrenol)

• Product Name: 11-Methylenelynestrenol
• CAS No: 54024-12-3
• MF: C₂₁H₂₈O
• MW: 296.446426391602
• CID: 1062175
• PubChem ID: 71587177
• Update Time: 2025-04-20

11-Methylenelynestrenol Chemical and Physical Properties

Names and Identifiers

• 11-Methylenelynestrenol
• (8S,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-11-methylidene-1,2,3,6,7,8,9,10,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-ol
• 11-Methylenelynestre
• Desogestrel EP Impurity B
• UNII-B7P8OXD0AN
• 11-METHYLENE LYNESTRENOL [USP IMPURITY]
• Q27274465
• (8S,9S,10R,13S,14S,17R)-17-Ethynyl-13-methyl-11-methylene-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-ol
• 19-Norpregn-4-en-20-yn-17-ol, 11-methylene-, (17alpha)-
• B7P8OXD0AN
• DESOGESTREL IMPURITY B [EP IMPURITY]
• Desogestrel specified impurity B [EP]
• DTXSID20202367
• 11-Methylenelynestrenol; (17a)-11-Methylene-19-norpregn-4-en-20-yn-17-ol (9Cl); 11-Methylidene-19-nor-17a-pregn-4-en-20-yn-17-ol; 11-Methylenelynestrenol; Desogestrel Imp. B (EP)
• Desogestrel impurity B
• 54024-12-3
• 19-NORPREGN-4-EN-20-YN-17-OL, 11-METHYLENE-, (17.ALPHA.)-
• Desogestrel impurity B [EP]
• DESOGESTREL IMPURITY B (EP IMPURITY)
• DTXCID20124858
• 11-METHYLENE LYNESTRENOL (USP IMPURITY)
• Desogestrel specified impurity B

• Inchi： 1S/C21H28O/c1-4-21(22)12-11-18-17-10-9-15-7-5-6-8-16(15)19(17)14(2)13-20(18,21)3/h1,7,16-19,22H,2,5-6,8-13H2,3H3/t16-,17-,18-,19+,20-,21-/m0/s1
• InChI Key： DKRPZVPROVDZCP-OLGWUGKESA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CCCC[C@@H]4[C@H]3C(=C)C[C@@]21C

Computed Properties

• Exact Mass: 296.21400
• Monoisotopic Mass: 296.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 4.47960